![molecular formula C14H8ClN3O3 B5751758 2-(2-chlorophenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole](/img/structure/B5751758.png)
2-(2-chlorophenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole
Overview
Description
2-(2-chlorophenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a member of the oxadiazole family, which is known for its diverse range of applications in various fields.
Scientific Research Applications
Synthesis and Biological Activity
- Synthesis and CNS Activity : The synthesis of 1,3,4-oxadiazole derivatives, such as 5-(4-nitrophenyl)-2-(4-chlorophenyl)-1,3,4-oxadiazole, has shown promise in central nervous system (CNS) depressant activities. These compounds exhibited antidepressant, anticonvulsant, and antianxiety activities without neurotoxicity. The incorporation of electron-withdrawing groups at specific positions on the oxadiazole ring led to enhanced pharmacological activity (Singh et al., 2012).
Synthesis Methods and Chemical Properties
Eco-Friendly Synthesis Method : A green synthetic method for preparing 2-aryl-1,3,4-oxadiazoles, including variants similar to 2-(2-chlorophenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole, has been developed. This method is notable for its high yields, simplicity, and use of water as the reaction medium, making it environmentally friendly (Zhu et al., 2015).
Nitration and Analysis : Research on the nitration of 2,5-diphenyl-1,3,4-oxadiazole under various conditions showed the formation of different derivatives, which can be analyzed using high-performance liquid chromatography. This research aids in understanding the chemical behavior of such compounds under different conditions (Blackhall et al., 1980).
Applications in Material Science and Corrosion Inhibition
- Inhibitive Effect on Corrosion : Studies have shown that some oxadiazole derivatives can influence the corrosion of mild steel in hydrochloric acid. For instance, 2,5-bis(4-nitrophenyl)-1,3,4-oxadiazole showed an inhibitory effect on steel corrosion, demonstrating potential applications in material science and industrial processes (Lagrenée et al., 2001).
Biological Applications and Antimicrobial Properties
- Antibacterial Activity : Some 1,3,4-oxadiazole derivatives have been synthesized and evaluated for their antibacterial activity. These compounds have shown effectiveness against bacteria like Staphylococcus aureus and Escherichia coli, indicating their potential as antibacterial agents (Jafari et al., 2017).
Properties
IUPAC Name |
2-(2-chlorophenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClN3O3/c15-12-4-2-1-3-11(12)14-17-16-13(21-14)9-5-7-10(8-6-9)18(19)20/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTYAXORILVLFOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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